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Compound of Interest

Compound Name: Perfluoroethylcyclohexane

CAS No.: 335-21-7

Cat. No.: B1207442

Get Quote

Technical Monograph: Perfluoroethylcyclohexane (PFECH) Functional Class:

Perfluorocarbon (PFC) / Oxygen Therapeutic / 19F-MRI Contrast Agent[1][2]

Executive Summary
This guide serves as a technical deep-dive into Perfluoroethylcyclohexane (PFECH), a cyclic

perfluorocarbon distinguished by its high density, biological inertness, and exceptional gas

solubility.[1][2] Unlike linear perfluorocarbons, PFECH’s cyclic structure imparts specific thermal

stability and volatility profiles ideal for Liquid Ventilation (LV) and Organ Preservation protocols.

[1][2]

As a Senior Application Scientist, I emphasize that PFECH is not merely a "solvent"; it is a

functional "gas transport matrix." Its utility relies on the Fluorous Effect—the formation of a third

phase distinct from aqueous and organic phases—allowing for unique separation and transport

mechanics.[2]

Part 1: Chemical Identity & Molecular Architecture[1]
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The precise identification of PFECH is critical due to the prevalence of structural isomers in

fluorocarbon chemistry.

Identifier Value / Descriptor Significance

CAS Number 335-21-7
Primary identifier for the

neutral liquid C8F16.[1]

IUPAC Name

1,1,2,2,3,3,4,4,5,5-decafluoro-

6-

(pentafluoroethyl)cyclohexane

Defines the specific cyclic

structure.[1][2]

Molecular Formula C₈F₁₆
Fully fluorinated

(Perfluorinated).[1][2]

Molecular Weight ~400.06 g/mol
High MW contributes to high

density.[1][2]

SMILES

FC(F)(F)C(F)(F)C1(F)C(F)

(F)C(F)(F)C(F)(F)C(F)

(F)C1(F)F

Machine-readable structure for

cheminformatics.[1][2]

Synonyms
Perfluoro-ethylcyclohexane; F-

ethylcyclohexane; APF-101.[1]

"APF" codes often denote

specific commercial grades.[1]

[2]

Structural Visualization
The following diagram illustrates the core molecular architecture and its relationship to

functional properties.
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Figure 1: Structural decomposition of PFECH showing how the cyclic core and ethyl tail

contribute to its physicochemical profile.[1][2]

Part 2: Physicochemical Mechanics (The "Why")
To use PFECH effectively, one must understand the Fluorous Effect.[2] The C-F bond is the

strongest single bond in organic chemistry, yet the intermolecular Van der Waals forces

between PFC molecules are extremely weak.[2]

The "Molecular Cavity" Mechanism: Because PFECH molecules do not attract each other

strongly, they leave "gaps" or cavities in the liquid structure.[2] Gas molecules (O₂, CO₂)

occupy these cavities not by chemical binding (like Hemoglobin) but by physical dissolution

governed strictly by Henry’s Law.[1][2]

Key Physical Data:

Property Value (Approx) Operational Implication

Boiling Point 101°C

Ideal for organ preservation

(low evaporation compared to

Perfluorohexane).[1][2]

Density 1.83 g/mL

Critical: PFECH will sink to the

bottom of any aqueous

mixture.[1][2]

Surface Tension ~15 dyn/cm

Extremely low; allows PFECH

to penetrate collapsed alveoli

in lungs.[1][2]

O₂ Solubility ~40-50 vol%
Linearly dependent on partial

pressure (pO₂).[1][2]

Water Solubility < 1 ppm
Immiscible.[1][2] Forms a

distinct "Fluorous Phase."[1][2]

Part 3: Biomedical Applications & Workflows
The Two-Layer Method (TLM) for Pancreas Preservation
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PFECH is the gold standard for the Two-Layer Method used in islet cell transplantation.[1][2]

The pancreas floats at the interface between the oxygenated PFECH (bottom) and the

preservation solution (top).[1][2]

Mechanism: PFECH acts as an oxygen reservoir.[1][2][3] Because O₂ is highly soluble in

PFECH, it diffuses from the PFECH layer into the pancreas tissue more efficiently than from

aqueous media alone.[2]

Liquid Ventilation (Partial - PLV)
In Acute Respiratory Distress Syndrome (ARDS), PFECH can be instilled into the lungs.[1][2][3]

Its high density opens collapsed alveoli (recruitment), while its high O₂ solubility facilitates gas

exchange.[1][2]

19F-MRI Contrast Imaging
Fluorine-19 has a spin of 1/2 and 100% natural abundance.[1] Since biological tissues contain

almost no background fluorine, PFECH provides a "hot spot" signal with zero background

noise, making it perfect for tracking labeled cells or imaging inflammation.[1][2]

Experimental Workflow: 19F-MRI Cell Tracking
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Figure 2: Workflow for using PFECH as a tracer in 19F-MRI studies. The lack of endogenous

fluorine ensures high signal-to-noise ratio.[1]

Part 4: Handling & Purification Protocol
The "Invisible Phase" Hazard: Because PFECH is clear, colorless, and odorless, it is easily

mistaken for water.[1][2] However, its density (1.8 g/mL) is the tell-tale sign.[1][2]

Protocol: Recovering PFECH from Biological Samples Goal: Recycle PFECH after organ

preservation (PFECH is expensive).[1][2]
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Phase Separation: Allow the mixture to settle in a separating funnel for 30 minutes. PFECH

will form the bottom layer (heavier than water/blood).[1][2]

Extraction: Drain the bottom fluorocarbon layer.[1][2] Stop immediately when the interface

reaches the stopcock.[2]

Washing: Wash the recovered PFECH with 0.1N NaOH (to remove proteins/lipids), followed

by distilled water.

Drying: Pass the PFECH through a column of anhydrous Sodium Sulfate (Na₂SO₄) to

remove trace water.[1][2]

Distillation (Optional): For high-purity reuse (e.g., MRI), distill at 101°C.

Pro-Tip: PFECH does not dissolve standard laboratory grease.[1][2] Use fluorinated grease

(e.g., Krytox) for ground glass joints, or use Teflon sleeves.[1][2]

Part 5: Safety & Toxicology
Inertness: PFECH is chemically stable and biologically inert.[1][2][4] It is not metabolized by

the liver.[1][2]

Excretion: It is eliminated primarily via exhalation from the lungs.[2]

Vapor Pressure: While lower than Perfluorooctane, PFECH still has measurable vapor

pressure.[1][2] Ensure adequate ventilation to prevent displacement of air in confined spaces

(asphyxiation hazard).[1][2]

Sterilization: PFECH cannot be autoclaved (pressure changes may rupture containers).[1][2]

Sterilize via 0.22 µm filtration (using PES or PTFE membranes compatible with

fluorocarbons).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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